Cas no 63307-81-3 ( )

  structure
  structure
Product Name: 
CAS No:63307-81-3
MF:C4H4N2O2Zn
MW:177.495757102966
CID:959688
PubChem ID:54607216
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DS-008223
    • NSC-234165
    • DTXSID30714441
    • 63307-81-3
    • zinc;1,2-dihydropyridazine-3,6-dione
    • NSC234165
    •  
    • Inchi: 1S/C4H4N2O2.Zn/c7-3-1-2-4(8)6-5-3;/h1-2H,(H,5,7)(H,6,8);/q;+2
    • InChI Key: KRDJDPNWMXXZOV-UHFFFAOYSA-N
    • SMILES: [Zn+2].O=C1C=CC(NN1)=O

Computed Properties

  • Exact Mass: 175.956419g/mol
  • Monoisotopic Mass: 175.956419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų

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